Cas no 825619-11-2 (1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]-)

1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]- structure
825619-11-2 structure
Product name:1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]-
CAS No:825619-11-2
MF:C12H11N3O3
MW:245.23404
CID:688784
PubChem ID:58432287

1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]-
    • 4-[(4-methylbenzoyl)amino]-1H-pyrazole-5-carboxylic acid
    • 825619-11-2
    • 4-(4-methyl-benzoylamino)-1H-pyrazole-3-carboxylic acid
    • ZEQLAQKDSLRLID-UHFFFAOYSA-N
    • 4-(4-METHYLBENZAMIDO)-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • DTXSID40729248
    • SCHEMBL1645741
    • 4-(4-Methylbenzamido)-1H-pyrazole-5-carboxylic acid
    • Inchi: InChI=1S/C12H11N3O3/c1-7-2-4-8(5-3-7)11(16)14-9-6-13-15-10(9)12(17)18/h2-6H,1H3,(H,13,15)(H,14,16)(H,17,18)
    • InChI Key: ZEQLAQKDSLRLID-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(NN=C2)C(=O)O

Computed Properties

  • Exact Mass: 245.08004122g/mol
  • Monoisotopic Mass: 245.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 95.1Ų

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